Cas no 1326811-26-0 (4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326811-26-0
• MF: C₂₀H₂₉N₃O₄
• MW: 375.461965322495
• MDL: MFCD19706456
• CID: 4694657
• Update Time: 2025-07-02

4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706456
• Inchi： 1S/C20H29N3O4/c1-4-11-22-12-9-20(10-13-22)23(17(14-27-20)19(25)26)18(24)15-5-7-16(8-6-15)21(2)3/h5-8,17H,4,9-14H2,1-3H3,(H,25,26)
• InChI Key： CNTGXSOPWNPJJI-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC(=CC=2)N(C)C)=O)C21CCN(CCC)CC2

Computed Properties

• Exact Mass: 375.216
• Monoisotopic Mass: 375.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3

Additional information on 4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic Acid (CAS No. 1326811-26-0)

4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

The compound with the CAS number 1326811-26-0 is a sophisticated organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This spirocyclic structure, featuring a unique blend of heterocyclic and acyclic components, presents a rich framework for potential applications in medicinal chemistry and drug development.

The molecular architecture of this compound includes a benzoyl group attached to a dimethylamino substituent, which is linked to an oxa-spiro framework. This arrangement not only contributes to the compound's complexity but also opens up possibilities for diverse interactions with biological targets. The presence of the propyl side chain and the carboxylic acid functionality at the 3-position further enhances its potential as a pharmacophore.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles are known for their rigid three-dimensional structures, which can be advantageous in binding to biological targets with high specificity. The oxa-spiro scaffold in particular has been explored for its potential in modulating enzyme activities and receptor interactions.

The benzoyl group in this compound not only contributes to its structural complexity but also serves as a common pharmacophore in many pharmaceutical agents. Its ability to interact with various biological targets through hydrogen bonding and hydrophobic effects makes it a valuable component in drug design. Additionally, the dimethylamino group can enhance the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

The propyl side chain adds another layer of functionality to the molecule, potentially influencing its metabolic stability and pharmacokinetic properties. This side chain can also participate in interactions with biological targets, further expanding the compound's therapeutic potential. The carboxylic acid functionality at the 3-position provides a site for further chemical modification, allowing for the development of derivatives with enhanced biological activity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. These molecules have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The unique structural features of spirocycles make them attractive candidates for developing novel therapeutic agents.

The synthesis of 4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through cyclocondensation reactions, while the functional groups are introduced through subsequent modifications. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis may be employed to achieve high enantioselectivity and regioselectivity.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its ability to interact with various biological targets suggests potential therapeutic applications in areas such as neurodegenerative diseases, cancer, and inflammatory disorders. Further research is needed to fully elucidate its mechanism of action and to identify optimal dosing regimens.

In conclusion, 4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-26-0) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical research. Its unique spirocyclic framework and diverse functional groups make it an attractive candidate for developing novel therapeutic agents. Continued research into its synthesis, pharmacology, and clinical applications will be essential in realizing its full potential.